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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sulfacarbamide, also known as sulfanilylurea, is a sulfonamide derivative that has historically

been utilized for its antibacterial properties. This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and biological activities. It is

intended to serve as a detailed resource for researchers, scientists, and professionals involved

in drug development. The document summarizes key quantitative data in structured tables,

outlines detailed experimental methodologies for relevant assays, and includes visualizations

of its mechanism of action and a potential synthetic pathway to facilitate a deeper

understanding of this compound.

Chemical Identity and Physicochemical Properties
Sulfacarbamide is a synthetic organic compound belonging to the sulfonamide class of drugs.

Its chemical structure consists of a sulfonylurea group attached to an aminophenyl group.[1]

Table 1: Chemical Identifiers of Sulfacarbamide
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Identifier Value

IUPAC Name (4-aminophenyl)sulfonylurea[2]

Synonyms
1-Sulfanilylurea, N-Sulfanilylcarbamide,

Sulfaurea, Urosulfan[2][3]

CAS Number 547-44-4[3]

Molecular Formula C₇H₉N₃O₃S

Molecular Weight 215.23 g/mol

InChI Key WVAKABMNNSMCDK-UHFFFAOYSA-N

SMILES C1=CC(=CC=C1N)S(=O)(=O)NC(=O)N

Table 2: Physicochemical Properties of Sulfacarbamide

Property Value

Melting Point 146-148 °C (slight decomposition)

Water Solubility 2.333 g/L (at 20 °C)

pKa₁ 1.78 (Uncertain)

pKa₂ 5.42 (Uncertain)

LogP -1.5 (Computed)

Appearance White to off-white solid

Biological Activities and Mechanism of Action
Antibacterial Activity
Sulfacarbamide, like other sulfonamides, exhibits bacteriostatic activity against a range of

Gram-positive and some Gram-negative bacteria. The primary mechanism of action is the

competitive inhibition of the bacterial enzyme dihydropteroate synthase (DHPS).
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Bacteria rely on the de novo synthesis of folic acid, an essential cofactor for the synthesis of

nucleotides and certain amino acids. A key step in this pathway is the conversion of para-

aminobenzoic acid (PABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) to

7,8-dihydropteroate, a reaction catalyzed by DHPS. Sulfacarbamide is a structural analog of

PABA and acts as a competitive inhibitor of DHPS. By binding to the active site of the enzyme,

it prevents the utilization of PABA, thereby blocking the synthesis of dihydrofolic acid and

subsequently tetrahydrofolic acid. This disruption of the folate pathway inhibits bacterial growth

and replication. Humans are not affected by this mechanism as they obtain folic acid from their

diet and lack the DHPS enzyme.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1682644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

GTP

Dihydropterin Pyrophosphate (DHPPP)

Dihydropteroate
Synthase (DHPS)

p-Aminobenzoic Acid (PABA)

Dihydropteroate

Dihydrofolic Acid (DHF)

Dihydrofolate
Reductase (DHFR)

Tetrahydrofolic Acid (THF)

Nucleotide Synthesis

Sulfacarbamide

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfanilamide

Reaction with
heating

Urea

Crude Sulfacarbamide

Recrystallization

Pure Sulfacarbamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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